Cas no 4025-64-3 (3-(Chlorosulfonyl)benzoic acid)

• Product Name: 3-(Chlorosulfonyl)benzoic acid
• CAS No: 4025-64-3
• Molecular Formula: C₇H₅ClO₄S
• Molecular Weight: 220.6302
• MDL: MFCD00024877
• CID: 44677
• PubChem ID: 77641

3-(Chlorosulfonyl)benzoic acid Properties

Names and Identifiers

• 3-(Chlorosulfonyl)benzoic acid
• 3-Carboxyphenylsulfonylchloride
• 3-(Chlorosulphonyl)benzoic acid
• 3-Chlorosulfonyl benzoic acid
• 3-(Chlorosulfonyl)Benzoic Acid UN 3261
• Benzoic acid, 3-(chlorosulfonyl)-
• 3-Carboxybenzenesulfonyl chloride
• m-Chlorosulfonylbenzoic acid
• 3-chlorosulfonylbenzoic acid
• 3-Carboxyphenylsulfonyl chloride
• Benzoic acid, m-(chlorosulfonyl)-
• 3-Carboxylbenzenesulfonyl chloride
• 3-Chlorosulfonyl-benzoic acid
• m-(Chlorosulfonyl)benzoic acid
• 3-(chlorosulfonyl) benzoic acid
• 3-(Chlorosulfonyl)-benzoic acid
• LMRKXSDOAFUINK-UHFFFAOYSA-N
• 3-Chlorosulfony benzoic acid
• C3466
• NSC44616
• CK2211
• NSC 44616
• 3-(Chlorosulfonyl)benzoic acid, 95%
• DTXSID7063269
• m-chlorosulphonyl-benzoic acid
• MFCD00024877
• NSC-23778
• FT-0613739
• 4025-64-3
• Z56855113
• CS-W014244
• NSC 23778
• 4RW5YD52LZ
• 3-(Chlorosulfonyl)benzoicAcid
• AKOS000120997
• EN300-16995
• NSC-44616
• SCHEMBL35030
• NSC23778
• BB 0237908
• EINECS 223-692-8
• AM20060228
• 3-(chloro-sulfonyl)benzoic acid
• 3-Carboxylbenzenesulfonylchloride
• 3-chlorosulphonylbenzoic acid
• NS00030748
• AS-15739
• A825014
• W-106369
• DTXCID8039742
• STK386363

• MDL： MFCD00024877
• InChIKey： LMRKXSDOAFUINK-UHFFFAOYSA-N
• Inchi： 1S/C7H5ClO4S/c8-13(11,12)6-3-1-2-5(4-6)7(9)10/h1-4H,(H,9,10)
• SMILES： ClS(C1=C([H])C([H])=C([H])C(C(=O)O[H])=C1[H])(=O)=O
• BRN： 2645465

Computed Properties

• Exact Mass: 219.96000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 219.96
• Heavy Atom Count: 13
• Complexity: 292
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 79.8

Experimental Properties

• LogP: 2.39310
• PSA: 79.82000
• Refractive Index: 1.588
• Boiling Point: 402.5°C at 760 mmHg
• Melting Point: 128-130 °C (lit.)
• Flash Point: 197.2℃
• Color/Form: White powder
• Sensitiveness: Moisture Sensitive
• Density: 1.591

3-(Chlorosulfonyl)benzoic acid Security Information

• Symbol:
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26-S27-S36/37/39-S45
• Packing Group：II
• Packing Group：II
• Risk Phrases：R22; R29; R34
• Hazard Level：8
• Dangerous goods sign：
• Hazardous Material transportation number：UN 3261 8/PG 2
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Prompt：dangerous
• Storage Condition：Store long-term at 2-8°C
• PackingGroup：II
• Risk Phrases： 34
• Signal Word：Danger
• TSCA：Yes
• HazardClass：8

3-(Chlorosulfonyl)benzoic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%